Cas no 935269-26-4 (3-Oxoisoindoline-4-carboxamide)

3-Oxoisoindoline-4-carboxamide Properties

Names and Identifiers

• 3-Oxoisoindoline-4-carboxamide
• 3-oxo-1,2-dihydroisoindole-4-carboxamide
• 3-oxo-2,3-dihydro-1H-isoindole-4-carboxylic acid amide
• SCHEMBL1859905
• CS-0366076
• 3-Oxo-2,3-dihydro-1H-isoindole-4-carboxamide
• LTNBJPASIMOEQG-UHFFFAOYSA-N
• AKOS016006377
• CHEMBL505167
• BDBM50264616
• F17800
• DTXSID40659556
• AMY426
• 1H-Isoindole-4-carboxamide, 2,3-dihydro-3-oxo-
• 935269-26-4
• A859749
• DB-346432
• 2,3-Dihydro-3-oxo-1H-isoindole-4-carboxamide
• +Expand

• MDL： MFCD13177837
• InChIKey： LTNBJPASIMOEQG-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8N2O2/c10-8(12)6-3-1-2-5-4-11-9(13)7(5)6/h1-3H,4H2,(H2,10,12)(H,11,13)
• SMILES： NC(C1=CC=CC2=C1C(NC2)=O)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.058577502g/mol
• Heavy Atom Count: 13
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 72.2Ų